Cas no 129047-05-8 (6-Nitroquipazine Malate Salt)

6-Nitroquipazine Malate Salt is a potent and selective serotonin receptor modulator. It exhibits high affinity for the 5-HT2A receptor, making it a valuable tool in research on serotonin signaling. The malate salt form enhances solubility and stability, facilitating easier handling and use in in vitro and in vivo studies. Its selectivity and ease of use make it an essential compound in neuroscience research.
6-Nitroquipazine Malate Salt structure
6-Nitroquipazine Malate Salt structure
Product Name:6-Nitroquipazine Malate Salt
CAS No:129047-05-8
MF:C17H18N4O6
MW:374.348023891449
CID:138929
PubChem ID:11957672
Update Time:2025-07-16

6-Nitroquipazine Malate Salt Chemical and Physical Properties

Names and Identifiers

    • 6-NITRO-2-(1-PIPERAZINYL)-QUINOLINE MALEATE
    • 6-NITROQUIPAZINE MALEATE
    • QUIPAZINE,6-NITRO-MALEATE
    • DU 24565
    • QUIPAZINE, 6-NITRO- MALEATE
    • 6-Nitro-2-(2-piperazinyl)quinoline
    • NCGC00261695-01
    • Quinoline, 6-nitro-2-(1-piperazinyl)-, (Z)-2-butenedioate (1:1)
    • Q-109
    • (Z)-but-2-enedioic acid;6-nitro-2-piperazin-1-ylquinoline
    • SR-01000075570-1
    • SR-01000075570
    • 129047-05-8
    • 6-Nitro-2-(1-piperazinyl)quinoline maleate salt
    • CHEMBL1256913
    • SMR000326911
    • EU-0101010
    • DTXSID8042557
    • Quipazine, 6-nitro-, maleate
    • MLS000860053
    • NCGC00094303-01
    • Du-24565 maleate
    • 6-Nitro-2-(1-piperzinyl)-quinoline maleate
    • 6-nitro-2-(piperazin-1-yl)quinoline (2Z)-but-2-enedioate
    • 6-Nitroquipazine maleate salt, solid
    • 6-Nitroquipazine maleate salt
    • Tox21_501010
    • ORQ6D36T5V
    • Q27285804
    • LP01010
    • CCG-222314
    • SCHEMBL4266383
    • HMS3263I21
    • 6-Nitro-2-(piperazin-1-yl)quinoline maleate
    • UNII-ORQ6D36T5V
    • 6-Nitroquipazine Malate Salt
    • HMS2232E16
    • Inchi: 1S/C13H14N4O2.C4H4O4/c18-17(19)11-2-3-12-10(9-11)1-4-13(15-12)16-7-5-14-6-8-16;5-3(6)1-2-4(7)8/h1-4,9,14H,5-8H2;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: LXOHMGALVZOYRF-BTJKTKAUSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C=CC(=N2)N1CCNCC1)=O.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 374.12300
  • Monoisotopic Mass: 374.12263431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 148.58000
  • LogP: 2.18140

6-Nitroquipazine Malate Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N520143-100mg
6-Nitroquipazine Malate Salt
129047-05-8
100mg
$666.00 2023-05-17
TRC
N520143-250mg
6-Nitroquipazine Malate Salt
129047-05-8
250mg
$1321.00 2023-05-17
TRC
N520143-1g
6-Nitroquipazine Malate Salt
129047-05-8
1g
$ 4500.00 2023-09-06
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